Cas no 5469-12-5 (Isoquinolinium,2-(2-oxo-2-phenylethyl)-, iodide (1:1))

• Product name: Isoquinolinium,2-(2-oxo-2-phenylethyl)-, iodide (1:1)
• CAS No: 5469-12-5
• MF: C₁₇H₁₄NO+^.I-
• MW: 375.20316
• CID: 380004
• PubChem ID: 24183404

Isoquinolinium,2-(2-oxo-2-phenylethyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,2-(2-oxo-2-phenylethyl)-, iodide (1:1)
• 2-Phenacyl-isochinolinium,Jodid
• 2-phenacyl-isoquinolinium,iodide
• 2-(2-Oxo-2-phenylethyl)isoquinolin-2-ium iodide
• AKOS024427321
• 5469-12-5
• NSC27036
• NSC-27036
• DTXSID20636704

• Inchi： InChI=1S/C17H14NO.HI/c19-17(15-7-2-1-3-8-15)13-18-11-10-14-6-4-5-9-16(14)12-18;/h1-12H,13H2;1H/q+1;/p-1
• InChI Key： VZMPECBIHCLLPC-UHFFFAOYSA-M
• SMILES： C1=CC=C(C=C1)C(=O)C[N+]2=CC3=CC=CC=C3C=C2.[I-]

Computed Properties

• Exact Mass: 375.01200
• Monoisotopic Mass: 375.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21Ų

Experimental Properties

• PSA: 20.95000
• LogP: 0.01420